Cas no 1314378-16-9 (Bis-PEG3-NHS Ester)
Bis-PEG3-NHS Ester is a versatile cross-linking agent designed for protein and biomolecule conjugation. Its primary advantage lies in its ability to form covalent bonds with amino groups, facilitating the attachment of various molecules. The PEG3 linker enhances stability and reduces non-specific interactions, making it suitable for applications in bioconjugation and immunoassays.
Bis-PEG3-NHS Ester structure
Product Name:Bis-PEG3-NHS Ester
CAS No:1314378-16-9
MF:C18H24N2O11
MW:444.389966011047
MDL:MFCD20227484
CID:2089315
Update Time:2025-10-17
Bis-PEG3-NHS Ester Chemical and Physical Properties
Names and Identifiers
-
- bis(2,5-dioxopyrrolidin-1-yl) 3,3'-(2,2'-oxybis(ethane-2,1-diyl)bis(oxy))dipropanoate
- 1,1'-{Oxybis[2,1-ethanediyloxy(1-oxo-3,1-propanediyl)oxy]}di(2,5- pyrrolidinedione)
- bis(2,5-dioxopyrrolidin-1-yl) 3,3’-(2,2’-oxybis(ethane-2,1-diyl)bis(oxy))dipropanoate
- Bis-PEG3-NHS Ester
- NHS-2-NHS
- Bis(2,5-dioxopyrrolidin-1-yl) 3,3'-((oxybis(ethane-2,1-diyl))bis(oxy))dipropanoate
- bis(2,5-dioxopyrrolidin-1-yl) 3,3'-((oxybis(ethane-2,1-diyl))bis(oxy))dipropionate
- NHS-PEG2-NHS
- C18H24N2O11
- 6551AJ
- Bis(succinimidyl) 3,3'-((oxybis(ethane-2,1-diyl))bis(oxy))dipropanoate
- (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[3-(2,5-dioxopyrrolidin-1-yl)oxy-3-oxopropoxy]ethoxy]ethoxy]
-
- MDL: MFCD20227484
- Inchi: 1S/C18H24N2O11/c21-13-1-2-14(22)19(13)30-17(25)5-7-27-9-11-29-12-10-28-8-6-18(26)31-20-15(23)3-4-16(20)24/h1-12H2
- InChI Key: OPGNUERFYQLUNP-UHFFFAOYSA-N
- SMILES: O(C(CCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)N1C(CCC1=O)=O
Computed Properties
- Exact Mass: 444.13800
- Monoisotopic Mass: 444.13800959 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 31
- Rotatable Bond Count: 16
- Complexity: 619
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 444.4
- XLogP3: -2.3
- Topological Polar Surface Area: 155
Experimental Properties
- PSA: 155.05000
- LogP: -1.09340
Bis-PEG3-NHS Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM319685-1g |
Diethylene glycol 1,2-bis(succinimidyl 3-oxypropionate) |
1314378-16-9 | 95% | 1g |
$525 | 2021-08-18 | |
| abcr | AB473551-100 mg |
Bis-PEG3-NHS ester |
1314378-16-9 | 100MG |
€225.00 | 2023-07-18 | ||
| abcr | AB473551-1 g |
Bis-PEG3-NHS ester |
1314378-16-9 | 1g |
€502.50 | 2023-07-18 | ||
| TRC | B592848-10mg |
Bis-PEG3-NHS Ester |
1314378-16-9 | 10mg |
$ 155.00 | 2023-04-18 | ||
| TRC | B592848-50mg |
Bis-PEG3-NHS Ester |
1314378-16-9 | 50mg |
$ 718.00 | 2023-04-18 | ||
| TRC | B592848-100mg |
Bis-PEG3-NHS Ester |
1314378-16-9 | 100mg |
$ 1800.00 | 2023-09-08 | ||
| S e l l e c k ZHONG GUO | S0693-100mg |
Bis-PEG3-NHS ester |
1314378-16-9 | 100mg |
¥2470.85 | 2022-04-26 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-20611-5g |
Bis-PEG3-NHS ester |
1314378-16-9 | 98% | 5g |
15247CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-20611-100mg |
Bis-PEG3-NHS ester |
1314378-16-9 | 98% | 100mg |
2137CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-20611-1g |
Bis-PEG3-NHS ester |
1314378-16-9 | 98% | 1g |
4702CNY | 2021-05-07 |
Bis-PEG3-NHS Ester Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
1314378-16-9 (Bis-PEG3-NHS Ester) Related Products
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